[4-(benzyloxy)-3-chloro-5-ethoxybenzyl](4-pyridinylmethyl)amine hydrochloride

• IUPAC Name: N-[(3-chloro-5-ethoxy-4-phenylmethoxyphenyl)methyl]-1-pyridin-4-ylmethanamine;hydrochloride
• InChI: InChI=1S/C22H23ClN2O2.ClH/c1-2-26-21-13-19(15-25-14-17-8-10-24-11-9-17)12-20(23)22(21)27-16-18-6-4-3-5-7-18;/h3-13,25H,2,14-16H2,1H3;1H
• InChI Key: RZFXZIBJTSSGPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CNCC2=CC=NC=C2)Cl)OCC3=CC=CC=C3.Cl
• Molecular Formula: C22H24Cl2N2O2
• Molecular Weight: 419.3 g/mol

Description

[4-(benzyloxy)-3-chloro-5-ethoxybenzyl](4-pyridinylmethyl)amine hydrochloride, also known as Boc-protected 4-(benzyloxy)-3-chloro-5-ethoxybenzylamine, is a chemical compound that has gained significant attention in the field of scientific research. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of [4-(benzyloxy)-3-chloro-5-ethoxybenzyl](4-pyridinylmethyl)amine hydrochloride involves its interaction with the dopamine D3 receptor. This interaction results in the activation of downstream signaling pathways, specifically the inhibition of adenylate cyclase activity and the activation of mitogen-activated protein kinase (MAPK) signaling. These signaling pathways are involved in various physiological processes such as neurotransmission, cell proliferation, and differentiation.
Biochemical and Physiological Effects:
Studies have shown that [4-(benzyloxy)-3-chloro-5-ethoxybenzyl](4-pyridinylmethyl)amine hydrochloride has various biochemical and physiological effects. It has been shown to have high selectivity and affinity for the dopamine D3 receptor, and its interaction with this receptor results in the inhibition of adenylate cyclase activity and the activation of MAPK signaling. These effects are involved in various physiological processes such as neurotransmission, cell proliferation, and differentiation.

Advantages and Limitations for Lab Experiments

The advantages of using [4-(benzyloxy)-3-chloro-5-ethoxybenzyl](4-pyridinylmethyl)amine hydrochloride in lab experiments include its high selectivity and affinity for the dopamine D3 receptor, which makes it a useful tool for the study of this receptor. Its mechanism of action, which involves the inhibition of adenylate cyclase activity and the activation of MAPK signaling, also makes it a useful tool for the study of various physiological processes. The limitations of using this compound in lab experiments include its cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the study of [4-(benzyloxy)-3-chloro-5-ethoxybenzyl](4-pyridinylmethyl)amine hydrochloride. One direction is the study of its interaction with other G protein-coupled receptors, specifically the dopamine D2 receptor. Another direction is the study of its effects on other physiological processes such as inflammation and immune response. Additionally, the development of more efficient and cost-effective synthesis methods for this compound could lead to its wider use in scientific research.

Scientific Research Applications

[4-(benzyloxy)-3-chloro-5-ethoxybenzyl](4-pyridinylmethyl)amine hydrochloride has been extensively used in scientific research as a chemical tool for the study of various biological processes. It has been used as a ligand for G protein-coupled receptors, specifically the dopamine D3 receptor, and has been shown to have high selectivity and affinity for this receptor. This compound has also been used as a tool for the study of protein-protein interactions, specifically the interaction between the D3 receptor and the G protein subunit Gαi1.